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Compound of Interest

Compound Name: ML281

Cat. No.: B609135

These application notes provide a detailed protocol for the preparation of stock solutions of
ML281, a potent and selective inhibitor of serine/threonine kinase 33 (STK33).[1][2][3] These
guidelines are intended for researchers, scientists, and professionals in the field of drug
development.

Properties of ML281

ML281 is a small molecule inhibitor with the following properties:

Property Value Source(s)

Molecular Formula C22H19N302S [21[41[5]

Molecular Weight 389.47 g/mol [1112][4]

Appearance White to off-white solid [2]

Purity =298% [1]

CAS Number 1404437-62-2 [2][4][6]
Solubility of ML281

The solubility of ML281 in various solvents is summarized below. It is important to use fresh,
high-purity solvents to ensure optimal dissolution. For dimethyl sulfoxide (DMSO), it is
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recommended to use a fresh, anhydrous grade, as absorbed moisture can reduce the solubility
of ML281.[3]

Solvent Solubility Source(s)
DMSO 20 - 100 mg/mL [LII31[41161[7]
Ethanol 3 mg/mL [3][6]

Water Insoluble [31[6]

DMF 33 mg/mL [7]

Experimental Protocol: Preparation of a 10 mM
ML281 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML281 in DMSO. This is a
common concentration for in vitro cellular assays.

Required Materials and Equipment

e ML281 powder

e Anhydrous DMSO

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

e Micropipettes

o Vortex mixer

o (Optional) Sonicator

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.
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e Handle ML281 powder in a well-ventilated area or a chemical fume hood.

» Refer to the Safety Data Sheet (SDS) for ML281 for comprehensive safety information.

Step-by-Step Procedure

o Equilibrate ML281: Allow the vial of ML281 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

o Weigh ML281: Accurately weigh out the desired amount of ML281 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.89
mg of ML281.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
ML281 powder.

e Dissolve: Vortex the solution until the ML281 is completely dissolved. If necessary,
sonication can be used to aid dissolution.[4][8] Visually inspect the solution to ensure there
are no undissolved particles.

» Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes in microcentrifuge tubes or amber glass vials.

o Store: Store the aliquots at the recommended temperature (see Section 4).

Stock Solution Calculation Guide

The following table provides the required mass of ML281 to prepare different volumes of
common stock solution concentrations.

Desired Concentration Volume Mass of ML281 Required
1mM 1mL 0.389 mg

5 mM 1mL 1.95 mg

10 mM 1mL 3.89 mg

50 mM 1mL 19.47 mg
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The workflow for preparing an ML281 stock solution is illustrated in the diagram below.
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Caption: Workflow for ML281 Stock Solution Preparation.
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Storage and Stability

Proper storage of ML281, both in its powdered form and as a stock solution, is crucial for
maintaining its activity.

Storage .
Form Stability Source(s)
Temperature
Powder -20°C Up to 3 years [41[8]
Powder +4°C Up to 2 years [4]
Stock Solution in
-80°C Up to 2 years [2][31[4]
Solvent
Stock Solution in
-20°C 1 month to 1 year [21[3]1[4][6]

Solvent

It is highly recommended to aliquot stock solutions to minimize the number of freeze-thaw
cycles, which can degrade the compound.

Disclaimer

This protocol is intended for research use only by qualified personnel. The user is responsible
for adhering to all applicable safety guidelines and for validating the protocol for their specific
application. The information provided is based on publicly available data and may vary
depending on the specific batch and purity of the ML281 used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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